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Compound of Interest

Compound Name: Pentaborane

Cat. No.: B011624

For researchers, scientists, and drug development professionals, understanding the energy
release of various compounds is critical. This guide provides a detailed comparison of the heat
of combustion of pentaborane (BsHo) with common hydrocarbon fuels, supported by
guantitative data and experimental methodologies.

Pentaborane, a boron hydride, has historically been investigated as a high-energy propellant
due to its significant heat of combustion.[1] This guide contrasts its energetic properties with
those of methane (CHa4), propane (CsHs), and octane (CsHas), staple hydrocarbon fuels.

Quantitative Comparison of Heats of Combustion

The following table summarizes the molar and specific heats of combustion for pentaborane

and the selected hydrocarbon fuels. The data is presented in both kilojoules per mole (kJ/mol)
and megajoules per kilogram (MJ/kg) to provide a comprehensive comparison based on both

molecular and mass efficiency.
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Chemical

Molar Mass (

Molar Heat of

Specific Heat

Compound Combustion of Combustion
Formula g/mol )
(kd/mol) (MJ/kg)
Pentaborane BsHo 63.17 -4546 -71.9
Methane CHa 16.04 -891[2] -55.5[2]
Propane CsHs 441 -2220[3][4] -50.33[5]
Octane CsH1s 114.23 -5470[6][7] -47.8

Experimental Protocol: Determination of Heat of
Combustion via Bomb Calorimetry

The standard method for determining the heat of combustion of liquid and gaseous fuels is

bomb calorimetry. This technique measures the heat released from a combustion reaction at a

constant volume.

Obijective: To determine the heat of combustion of a fuel sample.

Apparatus:

Bomb calorimeter

e Oxygen cylinder with pressure regulator

e Sample crucible
e Ignition wire

o Thermometer with high precision

e Stirrer

o Water bath

Procedure:

© 2025 BenchChem. All rights reserved.

Tech Support


https://en.wikipedia.org/wiki/Methane
https://en.wikipedia.org/wiki/Methane
https://homework.study.com/explanation/the-heat-of-combustion-of-propane-c-3h-8-is-2220-kj-mol-a-write-a-balanced-equation-for-the-complete-combustion-of-propane-b-how-much-energy-is-released-during-the-complete-combustion-of-495-grams-of-propane.html
https://www.wyzant.com/resources/answers/774336/calculate-the-standard-enthalpy-of-combustion-of-propane
https://en.wikipedia.org/wiki/Propane
https://scholar.ulethbridge.ca/sites/default/files/susanfindlay/files/chem2000_exercise_6.1_enthalpy_and_hess_law.pdf?m=1519936749
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111659&Type=HCOMBL
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

» Sample Preparation: A known mass of the fuel sample is placed in the sample crucible. For
volatile liquids like pentaborane and octane, this is done within the sealed bomb to prevent
evaporation. For gaseous fuels like methane and propane, a known volume is introduced
into the bomb at a specific pressure.

o Assembly: The crucible is placed inside the bomb, and an ignition wire is connected to the
electrodes, with the wire in contact with the sample.

o Pressurization: The bomb is sealed and then pressurized with a large excess of pure
oxygen, typically to around 25-30 atm.

o Calorimeter Setup: The bomb is submerged in a known mass of water in the calorimeter's
insulated container. The initial temperature of the water is recorded.

e Ignition: The sample is ignited by passing an electric current through the ignition wire.

o Temperature Measurement: The temperature of the water is monitored and recorded at
regular intervals until it reaches a maximum and then begins to cool.

o Data Analysis: The heat absorbed by the calorimeter and the water is calculated using the
temperature change and the heat capacity of the calorimeter system. This heat release
corresponds to the change in internal energy (AU) of the combustion reaction.

» Conversion to Enthalpy: The enthalpy of combustion (AH) is then calculated from the change
in internal energy, accounting for the change in the number of moles of gas in the reaction.

Logical Relationship of Combustion Properties

The following diagram illustrates the key factors influencing the heat of combustion and the
comparative relationship between pentaborane and hydrocarbon fuels.
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Caption: Relationship between fuel properties and combustion output.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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